Cas no 2418708-99-1 (2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid)

• Product Name: 2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid
• CAS No: 2418708-99-1
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 5679409
• PubChem ID: 165860813
• Update Time: 2025-10-28

2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2418708-99-1
• 2-(5-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-3-(methylamino)phenyl)acetic acid
• EN300-26627752
• 2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid

• Inchi： 1S/C17H25NO5/c1-11-13(8-15(19)20)6-12(7-14(11)18-5)9-22-10-16(21)23-17(2,3)4/h6-7,18H,8-10H2,1-5H3,(H,19,20)
• InChI Key： BINPTCMENMEOLT-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(C(C)=C(CC(=O)O)C=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid

Introduction to 2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid (CAS No. 2418708-99-1)

2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid, identified by the CAS number 2418708-99-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a phenyl ring substituted with various alkyl and acetoxy groups, alongside an amino and ester moiety, makes this molecule a subject of interest for synthetic chemists and biologists alike.

The structural complexity of 2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid suggests a multifaceted role in chemical interactions. The tert-butoxy group, for instance, is known for its stabilizing effect on carbonyl compounds, which may enhance the compound's stability under various reaction conditions. Additionally, the methylamino substituent introduces basicity and potential hydrogen bonding capabilities, which could be exploited in drug design for interactions with biological targets. The acetic acid moiety at the end of the molecule provides a carboxylic acid functionality, enabling further derivatization and modification to tailor its pharmacological properties.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid make it a promising candidate for such applications. Specifically, the combination of an aromatic ring with electron-withdrawing groups and polar functional groups like amino and ester moieties can enhance binding affinity to biological targets. This has led to extensive research into its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential role in drug discovery. The phenyl ring is a common scaffold in many pharmacologically active agents due to its ability to interact with various biological receptors through hydrophobic and π-stacking interactions. The presence of multiple substituents on this ring allows for fine-tuning of electronic properties, which can be crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. Furthermore, the acetic acid group can serve as a linker or anchor point for further chemical modifications, enabling the development of libraries of derivatives with tailored properties.

Recent advancements in computational chemistry have facilitated the virtual screening of compounds like 2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid against large databases of biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, the compound may exhibit anti-inflammatory effects comparable to existing therapeutics but with potentially improved efficacy or reduced side effects. Such findings are particularly relevant given the global burden of inflammatory diseases and the need for novel therapeutic strategies.

The synthesis of 2-(5-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-3-(methylamino)phenyl)acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These approaches not only improve efficiency but also minimize waste, aligning with green chemistry principles. Additionally, computational tools have been instrumental in predicting reaction outcomes and optimizing synthetic routes before experimental validation.

Once synthesized, the characterization of CAS No 2418708-99-1 is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure. These data are critical for understanding its reactivity and interactions with biological systems. Furthermore, physicochemical properties such as solubility, melting point, and spectroscopic data are important for assessing its suitability for further development into a drug candidate.

The pharmacological evaluation of CAS No 2418708-99-1 involves testing its activity against relevant biological targets in vitro and in vivo models. Initial studies may focus on assessing its interaction with enzymes or receptors known to be involved in disease pathways. Positive results in these early stages would justify more extensive preclinical studies to evaluate safety profiles and pharmacokinetic parameters. Such evaluations are crucial before moving into human clinical trials where efficacy and side effects are rigorously tested.

The development pipeline for this compound is likely influenced by current trends in drug discovery. For instance, there is increasing emphasis on personalized medicine where compounds are designed to target specific genetic or molecular profiles associated with diseases like cancer or neurodegenerative disorders. The structural versatility of CAS No 2418708-99-1 allows it to be modified into derivatives that could cater to these personalized approaches by targeting unique biomarkers or mutations present in patient populations.

Future research directions may explore novel synthetic strategies to access analogs with enhanced properties or reduced toxicity profiles compared to parent compounds like CAS No 2418708-99-1 itself. Advances in biocatalysis have opened up new avenues for sustainable synthesis where enzymes are used instead traditional chemical reagents under mild conditions that favor high selectivity over yield maximization without compromising purity standards required by pharmaceutical industry guidelines